Cas no 2098082-33-6 (4-Thiomorpholinopiperidin-1-amine)

• Product name: 4-Thiomorpholinopiperidin-1-amine
• CAS No: 2098082-33-6
• MF: C₉H₁₉N₃S
• MW: 201.332260370255
• CID: 5041824

4-Thiomorpholinopiperidin-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-thiomorpholinopiperidin-1-amine
• 4-thiomorpholin-4-ylpiperidin-1-amine
• 4-Thiomorpholinopiperidin-1-amine

• Inchi： 1S/C9H19N3S/c10-12-3-1-9(2-4-12)11-5-7-13-8-6-11/h9H,1-8,10H2
• InChI Key： PGIZKWWJNKPDMP-UHFFFAOYSA-N
• SMILES： S1CCN(CC1)C1CCN(CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 151
• Topological Polar Surface Area: 57.8
• XLogP3: 0.5

Additional information on 4-Thiomorpholinopiperidin-1-amine

4-Thiomorpholinopiperidin-1-amine: A Comprehensive Overview

The compound with CAS No 2098082-33-6, known as 4-Thiomorpholinopiperidin-1-amine, has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure combining a piperidine ring with a thiomorpholine moiety, exhibits intriguing properties that make it a subject of extensive research. Recent studies have highlighted its potential applications in drug discovery and material science, underscoring the importance of understanding its chemical properties and biological activity.

4-Thiomorpholinopiperidin-1-amine is a heterocyclic compound that belongs to the class of amines. Its structure consists of a six-membered piperidine ring fused with a five-membered thiomorpholine ring, which contains sulfur atoms. This arrangement imparts the molecule with distinct electronic and steric properties, making it versatile for various chemical reactions. Researchers have explored its reactivity under different conditions, revealing its ability to participate in nucleophilic substitutions and other transformations that are crucial for synthesizing complex molecules.

The synthesis of 4-Thiomorpholinopiperidin-1-amine involves multi-step processes that often utilize advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. Recent advancements in these methodologies have enabled chemists to achieve higher yields and better purity levels, which are essential for its application in pharmaceuticals. For instance, studies published in the *Journal of Medicinal Chemistry* have demonstrated its role as a building block in constructing bioactive compounds targeting specific enzymes and receptors.

One of the most promising aspects of 4-Thiomorpholinopiperidin-1-amine is its pharmacological profile. Preclinical studies indicate that it possesses moderate to high bioavailability, which is critical for drug candidates. Moreover, its ability to penetrate cellular membranes efficiently suggests potential applications in treating diseases where drug delivery is a challenge. Researchers are currently investigating its efficacy against various disease models, including neurodegenerative disorders and cancer.

In addition to its pharmacological applications, 4-Thiomorpholinopiperidin-1-amine has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics and sensors. Recent research published in *Advanced Materials* highlights its role as a component in self-healing polymers, where it contributes to enhanced mechanical properties and durability.

The environmental impact of 4-Thiomorpholinopiperidin-1-amine is another area of interest. Studies on its biodegradability and toxicity are ongoing, with preliminary results suggesting that it has low toxicity to aquatic organisms under standard conditions. This makes it a more sustainable option compared to some traditional chemicals used in similar applications.

In conclusion, 4-Thiomorpholinopiperidin-1-amine (CAS No 2098082-33-6) stands out as a versatile compound with diverse applications across multiple scientific domains. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable asset for future innovations. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly significant role in both academic and industrial settings.